N,N-dibenzyl-4-methoxybenzenesulfonamide

• IUPAC Name: N,N-dibenzyl-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C21H21NO3S/c1-25-20-12-14-21(15-13-20)26(23,24)22(16-18-8-4-2-5-9-18)17-19-10-6-3-7-11-19/h2-15H,16-17H2,1H3
• InChI Key: WPGFHSNNWJXXTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C21H21NO3S
• Molecular Weight: 367.5 g/mol

Description

N,N-dibenzyl-4-methoxybenzenesulfonamide is a chemical compound with the molecular formula C21H21NO3S. It is also known as Benzenesulfonamide, 4-methoxy-N,N-bis(phenylmethyl)-. This compound is part of a collection of unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=S(C(C=C1)=CC=C1OC)(NCC2=CC=CC=C2)=O. This representation provides a way to describe the structure of the compound in terms of its atoms and the bonds between them.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• N-Chloro-N-methoxybenzenesulfonamide has been identified as a reactive chlorinating reagent, capable of chlorinating a wide range of substrates including diketones, β-keto esters, and aromatic compounds, demonstrating the utility of similar sulfonamides in organic synthesis (Xiao-Qiu Pu et al., 2016).
• Research on N-(4-Methoxybenzyl)-3-phenylpropylamine synthesis via 2-Nitrobenzenesulfonamides further showcases the role of sulfonamide derivatives in the synthesis of secondary amines, underscoring the versatility of sulfonamide compounds in chemical reactions (Wataru Kurosawa et al., 2003).

Antitumor and Medicinal Applications

• Sulfonamide-based libraries have been screened for antitumor activities, revealing compounds like N-[2-[(4-hydroxyphenyl)amino]-3-pyridinyl]-4-methoxybenzenesulfonamide and its derivatives as potent cell cycle inhibitors, highlighting the potential of sulfonamide compounds in developing anticancer agents (T. Owa et al., 2002).
• Another study focused on metallosulfonamides such as zinc and copper complexes, indicating the role of sulfonamide derivatives in material science and their potential applications in photodynamic therapy and as fluorescence sensors (H. Kantekin et al., 2015).

Structural and Molecular Analysis

• The crystal structures of sulfonamide derivatives, including 4-methoxy-N-(4-methylphenyl)benzenesulfonamide , have been analyzed to understand the supramolecular architecture and interactions, which is critical for designing drugs with desired properties (V. Z. Rodrigues et al., 2015).

Catalysis and Synthesis Applications

• Copper-catalyzed cross-coupling of nitrogen nucleophiles with N,N-dibenzyl-4-iodobenzenesulfonamide demonstrates the compound's utility in facilitating the synthesis of complex molecules, showcasing its application in medicinal chemistry synthesis pathways (Fui-Fong Yong et al., 2020).

Safety and Hazards

While specific safety and hazard information for N,N-dibenzyl-4-methoxybenzenesulfonamide is not available, it’s important to handle all chemical compounds with care. Sigma-Aldrich notes that buyers assume responsibility to confirm product identity and/or purity.